1-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-2-naphthol

• IUPAC Name: (2-hydroxynaphthalen-1-yl)-[2-(trifluoromethyl)morpholin-4-yl]methanone
• InChI: InChI=1S/C16H14F3NO3/c17-16(18,19)13-9-20(7-8-23-13)15(22)14-11-4-2-1-3-10(11)5-6-12(14)21/h1-6,13,21H,7-9H2
• InChI Key: WIYOJMMDYIWKBA-UHFFFAOYSA-N
• Canonical SMILES: C1COC(CN1C(=O)C2=C(C=CC3=CC=CC=C32)O)C(F)(F)F
• Molecular Formula: C16H14F3NO3
• Molecular Weight: 325.28 g/mol

Description

The compound “1-{[2-(trifluoromethyl)morpholin-4-yl]carbonyl}-2-naphthol” is a complex organic molecule. It contains a morpholine ring, which is a common feature in many pharmaceuticals and other biologically active compounds. The trifluoromethyl group is a common substituent in medicinal chemistry due to its ability to modify the chemical properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the morpholine ring and the trifluoromethyl group. These groups could potentially participate in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and stability.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many drugs containing a morpholine ring act by interfering with biological signaling pathways.

Future Directions

The future research directions for this compound would likely depend on its biological activity and potential applications. For example, if it shows promising activity in preliminary tests, it could be further optimized and studied in more detail.